Cas no 66022-17-1 (6-Hydroxy-pentadecansaeure, Butolsaeure)

• Product Name: 6-Hydroxy-pentadecansaeure, Butolsaeure
• CAS No: 66022-17-1
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 2072000
• PubChem ID: 12398971
• Update Time: 2025-10-24

6-Hydroxy-pentadecansaeure, Butolsaeure Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-pentadecansaeure, Butolsaeure
• 6-Hydroxypentadecanoic acid
• 66022-17-1
• G70145
• SCHEMBL1880166

• Inchi： 1S/C15H30O3/c1-2-3-4-5-6-7-8-11-14(16)12-9-10-13-15(17)18/h14,16H,2-13H2,1H3,(H,17,18)
• InChI Key： WQGBUBJRPOAOLO-UHFFFAOYSA-N
• SMILES： OC(CCCCC(=O)O)CCCCCCCCC

Computed Properties

• Exact Mass: 258.21949481g/mol
• Monoisotopic Mass: 258.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 6-Hydroxy-pentadecansaeure, Butolsaeure

6-Hydroxy-pentadecansaeure, Butolsaeure: A Comprehensive Overview

6-Hydroxy-pentadecansaeure, Butolsaeure (CAS No. 66022-17-1) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, with its distinct chemical structure and properties, plays a pivotal role in various applications. In this article, we delve into the latest research findings and provide an in-depth analysis of 6-Hydroxy-pentadecansaeure, Butolsaeure, ensuring a comprehensive understanding of its significance.

The chemical structure of 6-Hydroxy-pentadecansaeure, Butolsaeure is characterized by a hydroxyl group (-OH) attached to the sixth carbon of a pentadecanoic acid chain. This configuration imparts unique physical and chemical properties to the compound. Recent studies have highlighted its potential as a versatile building block in the synthesis of advanced materials. For instance, researchers have explored its use in creating biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

One of the most promising applications of 6-Hydroxy-pentadecansaeure, Butolsaeure lies in its role as a precursor for bio-based plastics. These plastics not only offer comparable performance to traditional petroleum-derived plastics but also degrade more efficiently under natural conditions. This dual advantage makes them a sustainable alternative in industries ranging from packaging to textiles.

In addition to its material science applications, 6-Hydroxy-pentadecansaeure, Butolsaeure has shown potential in biomedical research. Studies have demonstrated its ability to interact with cellular membranes, suggesting its utility in drug delivery systems. By modifying the compound's surface properties, scientists are exploring its use as a carrier for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects.

The synthesis of 6-Hydroxy-pentadecansaeure, Butolsaeure involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalysis have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. These improvements are critical for scaling up its applications across various industries.

From an environmental perspective, the production and use of 6-Hydroxy-pentadecansaeure, Butolsaeure align with global efforts to reduce carbon footprints. Its derivation from renewable resources and biodegradable nature contribute to a circular economy model. As industries continue to prioritize sustainability, compounds like 6-Hydroxy-pentadecansaeure, Butolsaeure are expected to play an increasingly important role.

In conclusion, 6-Hydroxy-pentadecansaeure, Butolsaeure (CAS No. 66022-17-1) is a compound with immense potential across multiple domains. Its unique chemical properties and versatility make it a subject of ongoing research and development. As we move forward, further exploration into its applications will undoubtedly unlock new opportunities for innovation and sustainability.